Cas no 20274-94-6 (.beta.-D-Glucopyranoside, 4-methylphenyl)
20274-94-6 structure
Product Name:.beta.-D-Glucopyranoside, 4-methylphenyl
CAS No:20274-94-6
MF:C13H18O6
MW:270.278424739838
CID:909444
PubChem ID:88447
Update Time:2025-04-19
.beta.-D-Glucopyranoside, 4-methylphenyl Chemical and Physical Properties
Names and Identifiers
-
- .beta.-D-Glucopyranoside, 4-methylphenyl
- 4-Methylphenyl β-D-glucopyranoside
- p-Tolyl-beta-glucoside
- Glucopyranoside, 1-p-tolyl-, beta-D-
- 20274-94-6
- 4-Methylphenyl-beta-D-glucopyranoside
- DTXSID40942394
- beta-D-Glucopyranoside, 4-methylphenyl-
- 4-Methylphenyl hexopyranoside
- 4-Methylphenyl beta-D-glucopyranoside
- (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(4-methylphenoxy)oxane-3,4,5-triol
- SCHEMBL5027843
- (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(4-methylphenoxy)tetrahydropyran-3,4,5-triol
- MVLBSNPILSLTFZ-UJPOAAIJSA-N
-
- Inchi: 1S/C13H18O6/c1-7-2-4-8(5-3-7)18-13-12(17)11(16)10(15)9(6-14)19-13/h2-5,9-17H,6H2,1H3/t9-,10-,11+,12-,13-/m1/s1
- InChI Key: MVLBSNPILSLTFZ-UJPOAAIJSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 270.11
- Monoisotopic Mass: 270.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 99.4Ų
Experimental Properties
- Density: 1.401
- Boiling Point: 493.7°C at 760 mmHg
- Flash Point: 252.4°C
- Refractive Index: 1.609
- PSA: 99.38000
- LogP: -0.82630
.beta.-D-Glucopyranoside, 4-methylphenyl Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
20274-94-6 (.beta.-D-Glucopyranoside, 4-methylphenyl) Related Products
- 62499-27-8(Gastrodin)
- 303127-80-2(4-Methoxyphenyl 3-O-Benzyl-β-D-glucopyranoside)
- 383905-60-0(4-Methoxyphenyl 3-O-Benzyl-b-D-galactopyranoside)
- 84380-01-8(a-Arbutin)
- 164991-86-0(Orcinol gentiobioside)
- 28541-75-5(4-Methoxyphenyl α-D-Mannopyranoside)
- 21082-33-7(Orcinol glucoside)
- 80154-34-3(Helicid)
- 2818-58-8(Phenyl-β-D-galactopyranoside)
- 497-76-7(Arbutin)
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